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Cat. No.: B15554923

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document focuses on the metabolic pathways of levomepromazine. The

deuterated form, Levo Mepromazine-d3, is often used as an internal standard in analytical

assays. While its metabolic pathways are expected to be qualitatively similar to those of

levomepromazine, the rates of metabolism may differ due to the kinetic isotope effect. No

specific studies on the metabolic pathways of Levo Mepromazine-d3 were identified in the

public domain at the time of this writing.

Introduction
Levomepromazine, also known as methotrimeprazine, is a phenothiazine derivative with

antipsychotic, analgesic, and antiemetic properties.[1] Understanding its metabolic fate is

crucial for optimizing its therapeutic use, predicting drug-drug interactions, and ensuring patient

safety. This technical guide provides a comprehensive overview of the metabolic pathways of

levomepromazine, supported by quantitative data, detailed experimental protocols, and visual

diagrams.
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Levomepromazine undergoes extensive metabolism in the liver, primarily through oxidation and

demethylation reactions. The major metabolic pathways are N-demethylation of the side chain

and 5-sulfoxidation of the phenothiazine ring.[2] Hydroxylation of the phenothiazine ring also

represents a significant route of biotransformation.[3]

The primary enzyme system responsible for levomepromazine metabolism is the cytochrome

P450 (CYP) superfamily. In vitro studies using human liver microsomes and cDNA-expressed

CYP isoforms have identified CYP3A4 as the principal enzyme involved in both 5-sulfoxidation

and N-demethylation.[2] CYP1A2 also contributes to a lesser extent to 5-sulfoxidation.[2]

The main metabolites identified in human plasma and urine include:

Levomepromazine sulfoxide

N-desmethyl-levomepromazine

O-desmethyl-levomepromazine

Hydroxylated metabolites (e.g., 3-hydroxy-levomepromazine, 7-hydroxy-levomepromazine,

8-hydroxy-levomepromazine)[3][4]

Conjugated metabolites (glucuronides)[3]

It has been observed that the concentrations of levomepromazine sulfoxide and N-desmethyl-

levomepromazine in serum are generally higher than those of the parent drug.[4]
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Core metabolic pathways of Levomepromazine.

Quantitative Data on Levomepromazine Metabolism
The following tables summarize the available quantitative data on the enzymatic contribution to

levomepromazine metabolism and the identified metabolites.

Table 1: Contribution of Cytochrome P450 Isoforms to Levomepromazine Metabolism[2]

Metabolic Pathway CYP Isoform
Contribution at 10
µM (Therapeutic)

Contribution at 100
µM (Toxicological)

5-Sulfoxidation CYP3A4 72% 59%

CYP1A2 20% 28%

N-Demethylation CYP3A4 78% 47%

CYP1A2 8% 32%
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Table 2: Major Identified Metabolites of Levomepromazine

Metabolite Biological Matrix
Method of
Detection

Reference

Levomepromazine

sulfoxide
Serum, Urine HPLC, GC-MS [4]

N-desmethyl-

levomepromazine
Serum, Urine HPLC, GC-MS [4]

O-desmethyl-

levomepromazine
Serum, Plasma HPLC [5]

3-hydroxy-

levomepromazine
Serum, Urine HPLC [4]

7-hydroxy-

levomepromazine
Serum, Urine HPLC [4]

O-desmethyl 3-

hydroxy LM
Urine GC-MS [3]

O-desmethyl 7-

hydroxy LM
Urine GC-MS [3]

N,O-didesmethyl 7-

hydroxy LM
Urine GC-MS [3]

8-hydroxy LM

(suggested)
Urine GC-MS [3]

O-desmethyl 8-

hydroxy LM

(suggested)

Urine GC-MS [3]

Experimental Protocols
The study of levomepromazine metabolism typically involves in vitro and in vivo methods,

followed by analytical quantification of the parent drug and its metabolites.
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In Vitro Metabolism using Human Liver Microsomes
This protocol is a representative example for identifying the enzymes responsible for drug

metabolism.

Incubation: Human liver microsomes are incubated with levomepromazine at a therapeutic

concentration (e.g., 10 µM) in the presence of an NADPH-generating system.[2]

CYP Inhibition/Induction: To identify specific CYP isoforms, the incubation is repeated in the

presence of selective CYP inhibitors or by using microsomes from cells expressing a single

CYP isoform (cDNA-expressed CYPs).[2]

Sample Preparation: The reaction is terminated, and the mixture is processed to extract the

analytes. This often involves protein precipitation with an organic solvent (e.g., acetonitrile)

followed by centrifugation.

Analytical Quantification: The supernatant is analyzed by a validated analytical method, such

as HPLC-UV or LC-MS/MS, to quantify the formation of metabolites.

Analysis of Metabolites in Human Plasma and Urine
This section outlines a general procedure for the analysis of levomepromazine and its

metabolites in biological samples.

Sample Collection: Blood and urine samples are collected from subjects administered with

levomepromazine.[3][6]

Enzymatic Hydrolysis (for urine): To measure conjugated metabolites, urine samples are

often treated with β-glucuronidase to hydrolyze the glucuronide conjugates.[3]

Solid-Phase Extraction (SPE): The biological samples are purified and concentrated using

SPE. For instance, a C18 or C8 cartridge can be used to retain levomepromazine and its

metabolites, which are then eluted with an appropriate solvent.[3][5]

Chromatographic Separation: The extracted analytes are separated using high-performance

liquid chromatography (HPLC) with a reversed-phase column (e.g., C8 or C18).[5][6] The

mobile phase typically consists of an organic solvent (e.g., acetonitrile) and a buffer.[5]
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Detection and Quantification: The separated compounds are detected and quantified using

various detectors, including UV, electrochemical, or mass spectrometry (MS).[5][6] Gas

chromatography-mass spectrometry (GC-MS) can also be used, often requiring

derivatization of the analytes.[3]
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A typical workflow for analyzing Levomepromazine metabolites.
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The metabolism of levomepromazine is a complex process involving multiple enzymatic

pathways, with CYP3A4 playing a predominant role. The major metabolic routes are 5-

sulfoxidation and N-demethylation, leading to the formation of several metabolites that are

excreted in urine and can be detected in plasma. A thorough understanding of these pathways

is essential for predicting potential drug interactions and for the development of safe and

effective therapeutic regimens involving levomepromazine. Further research is warranted to

elucidate the complete metabolic profile and to investigate the potential differences in

metabolism for its deuterated analogue, Levo Mepromazine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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